N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C17H21N3O3S/c1-20(2)14(15-8-5-9-24-15)11-18-16(21)17(22)19-12-6-4-7-13(10-12)23-3/h4-10,14H,11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: UKKVYTHOUUYECM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC(=CC=C1)OC)C2=CC=CS2
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide, commonly referred to as DTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTA has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers.

Scientific Research Applications

Light-Switchable Polymers

A study by Sobolčiak et al. (2013) introduced a novel cationic polymer that can switch from a cationic to a zwitterionic form upon UV irradiation. This polymer shows potential in DNA condensation and release, as well as in modifying antibacterial activity. Its ability to switch character upon light exposure opens up new avenues for controlled delivery systems and surface modifications to combat microbial contamination (Sobolčiak et al., 2013).

Cobalt(II) Complexes in Cancer Research

Das et al. (2014) explored the structural characteristics of cobalt(II) complexes with an N,O donor Schiff base, revealing their inhibitory effects on various carcinoma cell lines. These complexes demonstrated significant potential in inhibiting the growth of lung, colorectal, hepatocellular carcinoma cells, and fibroblasts, suggesting their utility in developing new cancer therapies (Das et al., 2014).

Heterocyclic System Synthesis

Selič et al. (1997) reported on the use of related compounds in synthesizing various heterocyclic systems, such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, which have significant implications in pharmaceutical chemistry for the development of new therapeutic agents. The synthetic versatility of these compounds enables the exploration of new chemical entities with potential biological activity (Selič et al., 1997).

Analysis and Detection in Environmental Samples

Zimmerman et al. (2002) developed methods for detecting dimethenamid and its degradation products in natural water, showcasing the environmental relevance of related compounds. Their work emphasizes the importance of monitoring and analyzing such chemicals in the environment to assess and mitigate potential ecological impacts (Zimmerman et al., 2002).